Cas no 378252-02-9 (6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid)

• Product Name: 6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• CAS No: 378252-02-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD08669492
• CID: 922676
• PubChem ID: 22177058
• Update Time: 2025-05-23

6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2h-1-benzopyran-2-carboxylic acid, 6-amino-3,4-dihydro-
• 6-amino-3,4-dihydro-2H-chromene-2-carboxylic acid
• 2H-1-BENZOPYRAN-2-CARBOXYLIC ACID,6-AMINO-3,4-DIHYDRO
• 6-AMINO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID
• 6-AMINOCHROMAN-2-CARBOXYLIC ACID
• 6-AMINOCHROMANE-2-CARBOXYLIC ACID
• 378252-02-9
• AB45865
• GORAJUPUMWTLQH-UHFFFAOYSA-N
• SCHEMBL4672071
• 6-AMINOCHROMAN-2-CARBOXYLICACID
• 2H-1-Benzopyran-2-carboxylic acid,6-amino-3,4-dihydro-
• D78642
• EN300-8580929
• AKOS006288789
• 6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid

• MDL： MFCD08669492
• Inchi： 1S/C10H11NO3/c11-7-2-4-8-6(5-7)1-3-9(14-8)10(12)13/h2,4-5,9H,1,3,11H2,(H,12,13)
• InChI Key： GORAJUPUMWTLQH-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CCC1C(=O)O)N

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 1.62820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid

Comprehensive Analysis of 6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid (CAS 378252-02-9)

6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid (CAS 378252-02-9) is a chroman-2-carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its amino-functionalized benzopyran core, has garnered attention due to its structural versatility and applications in drug discovery. Researchers frequently search for "benzopyran derivatives in medicinal chemistry" or "CAS 378252-02-9 synthesis methods," reflecting its relevance in modern organic synthesis.

The molecular framework of 6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid features a fused benzene and pyran ring system, which is a common motif in bioactive molecules. Its carboxylic acid and amino groups provide reactive sites for further modifications, making it a valuable intermediate for designing targeted therapeutics. Recent trends in "small molecule drug development" and "scaffold hopping strategies" highlight the growing interest in such compounds for treating metabolic and inflammatory disorders.

From a synthetic perspective, CAS 378252-02-9 is often explored via multicomponent reactions or catalytic hydrogenation. Laboratories optimizing "green chemistry approaches for heterocycles" have reported eco-friendly protocols for its preparation. The compound’s crystalline properties and solubility profile are also critical parameters for formulation scientists, as evidenced by searches for "chroman-2-carboxylic acid solubility data."

In pharmacological contexts, derivatives of 6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid exhibit enzyme inhibitory activity, particularly against kinases and oxidoreductases. This aligns with current research hotspots like "kinase inhibitors for cancer therapy" and "antioxidant drug candidates." Computational studies leveraging "AI-driven molecular docking" further predict its binding affinity for biological targets, underscoring its drug-likeness.

Quality control of CAS 378252-02-9 involves advanced analytical techniques such as HPLC purity testing and NMR spectroscopy, topics frequently queried as "analytical validation of benzopyran compounds." Regulatory compliance with ICH guidelines ensures its safe use in research, addressing concerns like "GMP standards for research chemicals."

Future directions for 6-amino-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid include its integration into combinatorial libraries and peptide conjugates, reflecting the demand for "hybrid molecules in drug design." Its role in neuroprotective and cardiovascular research continues to expand, driven by interdisciplinary collaborations and high-throughput screening technologies.